Cas no 1094269-20-1 (3-{4-(Propan-2-yl)benzenesulfonylmethyl}furan-2-carboxylic Acid)

• Product Name: 3-{4-(Propan-2-yl)benzenesulfonylmethyl}furan-2-carboxylic Acid
• CAS No: 1094269-20-1
• MF: C₁₅H₁₆O₅S
• MW: 308.349543571472
• MDL: MFCD13467233
• CID: 5053821
• PubChem ID: 43153119
• Update Time: 2025-06-15

3-{4-(Propan-2-yl)benzenesulfonylmethyl}furan-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-{[4-(propan-2-yl)benzenesulfonyl]methyl}furan-2-carboxylic acid
• NE57622
• Z1259281700
• 3-[(4-propan-2-ylphenyl)sulfonylmethyl]furan-2-carboxylic acid
• 3-{4-(Propan-2-yl)benzenesulfonylmethyl}furan-2-carboxylic Acid

• MDL： MFCD13467233
• Inchi： 1S/C15H16O5S/c1-10(2)11-3-5-13(6-4-11)21(18,19)9-12-7-8-20-14(12)15(16)17/h3-8,10H,9H2,1-2H3,(H,16,17)
• InChI Key： PIGWWANWXJCAGN-UHFFFAOYSA-N
• SMILES： S(CC1C=COC=1C(=O)O)(C1C=CC(=CC=1)C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 457
• XLogP3: 2.7
• Topological Polar Surface Area: 93

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 507.2±50.0 °C at 760 mmHg
• Flash Point: 260.6±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-{4-(Propan-2-yl)benzenesulfonylmethyl}furan-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 3-{4-(Propan-2-yl)benzenesulfonylmethyl}furan-2-carboxylic Acid

Professional Introduction to 3-{4-(Propan-2-ylbenzenesulfonylmethyl)}furan-2-carboxylic Acid (CAS No. 1094269-20-1)

3-{4-(Propan-2-ylbenzenesulfonylmethyl)}furan-2-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1094269-20-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic carboxylic acids, featuring a furan ring conjugated with a benzenesulfonyl group and an acetic acid moiety. The structural configuration of this molecule makes it a promising candidate for further exploration in drug discovery and development, particularly in the synthesis of novel therapeutic agents.

The Propan-2-yl substituent in the benzene ring introduces a branched alkyl group, which can influence the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These characteristics are critical factors in determining the compound's bioavailability and efficacy when used in pharmaceutical applications. The presence of the benzenesulfonyl group further enhances the molecular complexity, potentially enabling interactions with biological targets at multiple levels.

In recent years, there has been a growing interest in furan-based compounds due to their diverse biological activities and structural versatility. Furan derivatives have been extensively studied for their potential roles in antimicrobial, anti-inflammatory, and anticancer therapies. The specific arrangement of functional groups in 3-{4-(Propan-2-ylbenzenesulfonylmethyl)}furan-2-carboxylic Acid positions it as a valuable scaffold for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as a precursor for synthesizing more complex pharmacophores. Researchers have leveraged similar molecular architectures to develop inhibitors targeting enzymes involved in critical metabolic pathways. For instance, derivatives of furan carboxylic acids have been explored as inhibitors of cyclooxygenases (COX) and lipoxygenases (LOX), which play pivotal roles in inflammation and pain management. The 4-(Propan-2-yl)benzenesulfonylmethyl group may facilitate the creation of stable intermediates during synthetic reactions, enabling efficient access to biologically active molecules.

The benzenesulfonyl moiety is particularly noteworthy for its ability to modulate protein-protein interactions and enzyme kinetics. Sulfonyl groups are well-documented for their binding affinity to various biological targets, including receptors and kinases. By integrating this group into the furan core, 3-{4-(Propan-2-ylbenzenesulfonylmethyl)}furan-2-carboxylic Acid could serve as a foundation for developing small-molecule modulators with therapeutic potential. Recent studies have highlighted the importance of sulfonyl-containing compounds in addressing neurological disorders, such as Alzheimer's disease and Parkinson's disease, where protein misfolding and aggregation are key pathological features.

From a synthetic chemistry perspective, this compound exemplifies the strategic use of functional group interconversions to achieve desired molecular complexity. The carboxylic acid group at the 2-position of the furan ring provides a versatile handle for further derivatization via esterification, amidation, or coupling reactions. This flexibility is crucial for tailoring the compound's properties to specific biological targets or therapeutic needs. Additionally, the presence of both aromatic and heterocyclic rings contributes to a robust electronic system, which can be fine-tuned through modifications at various positions.

Advances in computational chemistry have further accelerated the exploration of 3-{4-(Propan-2-ylbenzenesulfonylmethyl)}furan-2-carboxylic Acid, enabling researchers to predict its interactions with biological macromolecules with high precision. Molecular docking studies have revealed potential binding modes with enzymes such as cytochrome P450 monooxygenases, which are involved in drug metabolism and detoxification processes. Understanding these interactions can guide the optimization of lead compounds toward improved pharmacokinetic profiles.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like furans in drug development due to their inherent biological activity and synthetic adaptability. The unique combination of structural elements in 3-{4-(Propan-2-ylbenzenesulfonylmethyl)}furan-2-carboxylic Acid aligns well with current trends toward multitarget-directed ligands (MTDLs). Such ligands are designed to simultaneously modulate multiple biological pathways, offering synergistic therapeutic effects and potentially reducing side effects associated with single-target drugs.

In conclusion, 3-{4-(Propan-2-ylbenzenesulfonylmethyl)}furan-2-carboxylic Acid (CAS No. 1094269-20-1) represents a fascinating subject of study within medicinal chemistry. Its structural features offer numerous opportunities for innovation in drug design and development. As research continues to uncover new therapeutic applications for furan derivatives, this compound stands out as a promising candidate for further investigation into its pharmacological potential.